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molecular formula C15H12F2O3 B8596482 (2,3-Difluorophenyl)(2,4-dimethoxyphenyl)methanone CAS No. 680610-71-3

(2,3-Difluorophenyl)(2,4-dimethoxyphenyl)methanone

Cat. No. B8596482
CAS RN: 680610-71-3
M. Wt: 278.25 g/mol
InChI Key: CVPVDTYATSSHDI-UHFFFAOYSA-N
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Patent
US07241791B2

Procedure details

Prepared according to Method A step B from 2,3-difluoro-N-methoxy-N-methyl-benzamide (3.22 g, 16.0 mmol) and 2,4-dimethoxyphenylmagnesium bromide (29 mL, 0.5 M in THF) to give 1.21 g of the title compound as a white solid.
Name
2,3-difluoro-N-methoxy-N-methyl-benzamide
Quantity
3.22 g
Type
reactant
Reaction Step One
Name
2,4-dimethoxyphenylmagnesium bromide
Quantity
29 mL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[C:13]([F:14])=[CH:12][CH:11]=[CH:10][C:3]=1[C:4](N(OC)C)=[O:5].[CH3:15][O:16][C:17]1[CH:22]=[C:21]([O:23][CH3:24])[CH:20]=[CH:19][C:18]=1[Mg]Br>>[F:1][C:2]1[C:13]([F:14])=[CH:12][CH:11]=[CH:10][C:3]=1[C:4]([C:20]1[CH:19]=[CH:18][C:17]([O:16][CH3:15])=[CH:22][C:21]=1[O:23][CH3:24])=[O:5]

Inputs

Step One
Name
2,3-difluoro-N-methoxy-N-methyl-benzamide
Quantity
3.22 g
Type
reactant
Smiles
FC1=C(C(=O)N(C)OC)C=CC=C1F
Step Two
Name
2,4-dimethoxyphenylmagnesium bromide
Quantity
29 mL
Type
reactant
Smiles
COC1=C(C=CC(=C1)OC)[Mg]Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=C(C=CC=C1F)C(=O)C1=C(C=C(C=C1)OC)OC
Measurements
Type Value Analysis
AMOUNT: MASS 1.21 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.